Bis(N,N,N-trimethylhexan-1-aminium) sulfate

• CAS No.: 59863-15-9
• Molecular Formula: C18H44N2O4S
• Molecular Weight: 384.6 g/mol
• IUPAC Name: hexyl(trimethyl)azanium;sulfate
• InChI: InChI=1S/2C9H22N.H2O4S/c2*1-5-6-7-8-9-10(2,3)4;1-5(2,3)4/h2*5-9H2,1-4H3;(H2,1,2,3,4)/q2*+1;/p-2
• InChI Key: ZDLAOUDNAZOOCS-UHFFFAOYSA-L
• Canonical SMILES: CCCCCC[N+](C)(C)C.CCCCCC[N+](C)(C)C.[O-]S(=O)(=O)[O-]

Description

Bis(N,N,N-trimethylhexan-1-aminium) sulfate is a quaternary ammonium compound. It is characterized by its two hexyl chains, each attached to a nitrogen atom that is further bonded to three methyl groups. This compound is often used in various industrial and scientific applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Bis(N,N,N-trimethylhexan-1-aminium) sulfate typically involves the quaternization of hexylamine with methyl iodide, followed by anion exchange to introduce the sulfate group. The reaction conditions usually require a solvent like acetonitrile and a base such as potassium carbonate to facilitate the reaction .

Industrial Production Methods

In industrial settings, the production of this compound involves large-scale quaternization reactions under controlled temperature and pressure conditions. The use of continuous flow reactors can enhance the efficiency and yield of the production process .

Chemical Reactions Analysis

Types of Reactions

Bis(N,N,N-trimethylhexan-1-aminium) sulfate can undergo various chemical reactions, including:

Nucleophilic Substitution: This reaction involves the replacement of a leaving group by a nucleophile.

Oxidation and Reduction: While less common, the compound can participate in redox reactions under specific conditions.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include halides like bromide or chloride, and the reaction is typically carried out in polar solvents such as acetonitrile.

Oxidation and Reduction: These reactions may require oxidizing agents like hydrogen peroxide or reducing agents like sodium borohydride.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with bromide can yield Bis(N,N,N-trimethylhexan-1-aminium) bromide .

Scientific Research Applications

Bis(N,N,N-trimethylhexan-1-aminium) sulfate has a wide range of applications in scientific research:

Chemistry: It is used as a phase transfer catalyst in various organic synthesis reactions.

Biology: The compound can be used in the preparation of biological buffers and as a stabilizing agent for enzymes.

Industry: The compound is used in the formulation of detergents, disinfectants, and other cleaning agents.

Mechanism of Action

The mechanism of action of Bis(N,N,N-trimethylhexan-1-aminium) sulfate involves its ability to interact with various molecular targets through ionic and hydrophobic interactions. These interactions can disrupt cell membranes, leading to antimicrobial effects. Additionally, the compound can facilitate the transfer of ions and molecules across phase boundaries, enhancing reaction rates in phase transfer catalysis .

Comparison with Similar Compounds

Similar Compounds

• Bis(N,N,N-trimethylhexan-1-aminium) bromide
• Bis(N,N,N-trimethylhexan-1-aminium) chloride
• Bis(N,N,N-trimethylhexan-1-aminium) iodide

Uniqueness

Bis(N,N,N-trimethylhexan-1-aminium) sulfate is unique due to its sulfate anion, which imparts different solubility and reactivity properties compared to its halide counterparts. This makes it particularly useful in applications where sulfate ions are preferred or required .